2-methyl-N-[4-({2-[(4-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]benzamide
2-methyl-N-[4-({2-[(4-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1029451
InChI:
InChI=1S/C24H23N3O4/c1-16-7-13-20(14-8-16)31-15-22(28)26-27-23(29)18-9-11-19(12-10-18)25-24(30)21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,25,30)(H,26,28)(H,27,29)
SMILES:
CC1=CC=C(C=C1)OCC(=O)NNC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C
Molecular Formula:
C24H23N3O4
Molecular Weight:
417.5 g/mol
2-methyl-N-[4-({2-[(4-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]benzamide
CAS No.:
Cat. No.: VC1029451
Molecular Formula: C24H23N3O4
Molecular Weight: 417.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H23N3O4 |
|---|---|
| Molecular Weight | 417.5 g/mol |
| IUPAC Name | 2-methyl-N-[4-[[[2-(4-methylphenoxy)acetyl]amino]carbamoyl]phenyl]benzamide |
| Standard InChI | InChI=1S/C24H23N3O4/c1-16-7-13-20(14-8-16)31-15-22(28)26-27-23(29)18-9-11-19(12-10-18)25-24(30)21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,25,30)(H,26,28)(H,27,29) |
| Standard InChI Key | CZTLYQLPYBESPC-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)OCC(=O)NNC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C |
| Canonical SMILES | CC1=CC=C(C=C1)OCC(=O)NNC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C |
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